Cas no 1404196-55-9 (8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane)
8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane, 3,3-difluoro-8-(phenylmethyl)-
- 8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane
-
- MDL: MFCD22580371
- Inchi: 1S/C14H17F2N/c15-14(16)8-12-6-7-13(9-14)17(12)10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
- InChI Key: HZAAZMLKMGQRLD-UHFFFAOYSA-N
- SMILES: C12N(CC3=CC=CC=C3)C(CC1)CC(F)(F)C2
8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-306192-1.0g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 1.0g |
$657.0 | 2023-02-26 | ||
| Enamine | EN300-306192-2.5g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 2.5g |
$1360.0 | 2023-09-05 | ||
| Enamine | EN300-306192-5.0g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 5.0g |
$1723.0 | 2023-02-26 | ||
| Enamine | EN300-306192-10.0g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 10.0g |
$2166.0 | 2023-02-26 | ||
| Enamine | EN300-306192-1g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 1g |
$657.0 | 2023-09-05 | ||
| Enamine | EN300-306192-5g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 5g |
$1723.0 | 2023-09-05 | ||
| Enamine | EN300-306192-10g |
8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane |
1404196-55-9 | 10g |
$2166.0 | 2023-09-05 |
8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane
Research Briefing on 8-Benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane (CAS: 1404196-55-9)
The compound 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane (CAS: 1404196-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by the presence of a benzyl group and two fluorine atoms at the 3-position, exhibits promising pharmacological properties, making it a valuable candidate for drug discovery and development.
Recent studies have focused on the synthesis and optimization of 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane derivatives to enhance their biological activity and selectivity. Advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, have been employed to achieve high yields and enantiomeric purity. These efforts aim to address challenges related to the compound's stability and bioavailability, which are critical for its progression into preclinical studies.
In vitro and in vivo evaluations have demonstrated that 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane exhibits potent activity against specific molecular targets, including G protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. Preliminary data suggest that the compound's difluorinated moiety enhances its binding affinity and metabolic stability, offering a competitive advantage over non-fluorinated analogs. These findings underscore the importance of fluorine substitution in modern drug design.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane and its biological targets. These analyses have identified key pharmacophoric features that contribute to its efficacy, paving the way for the rational design of next-generation derivatives with improved therapeutic profiles.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane, such as its solubility and tissue distribution. Ongoing research is exploring formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these limitations and facilitate clinical translation.
In conclusion, 8-benzyl-3,3-difluoro-8-azabicyclo[3.2.1]octane represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity highlight its potential in addressing unmet medical needs. Future studies will likely focus on expanding its application to other disease areas and further refining its pharmacological properties to maximize clinical impact.
1404196-55-9 (8-benzyl-3,3-difluoro-8-azabicyclo3.2.1octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)